molecular formula C23H25NO6S B281451 Methyl 5-{butyryl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

Methyl 5-{butyryl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

Cat. No. B281451
M. Wt: 443.5 g/mol
InChI Key: XGRUPNFIVAZXJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 5-{butyryl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that has gained significant attention in the scientific research community. This compound is commonly referred to as Methyl DMBSA and is synthesized through a series of chemical reactions. Methyl DMBSA is a useful tool for researchers due to its unique properties and mechanism of action.

Mechanism of Action

Methyl DMBSA inhibits the activity of CAIX by binding to the active site of the enzyme. CAIX is a zinc-containing metalloenzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton. Methyl DMBSA binds to the zinc ion in the active site of CAIX, preventing the binding of carbon dioxide and inhibiting the activity of the enzyme. This inhibition leads to a decrease in the production of bicarbonate and an increase in the acidity of the tumor microenvironment, which can inhibit the growth of cancer cells.
Biochemical and Physiological Effects
Methyl DMBSA has several biochemical and physiological effects. As mentioned earlier, Methyl DMBSA inhibits the activity of CAIX, leading to a decrease in the production of bicarbonate and an increase in the acidity of the tumor microenvironment. This decrease in pH can inhibit the growth of cancer cells and increase the sensitivity of cancer cells to chemotherapy and radiation therapy. Additionally, Methyl DMBSA has been shown to decrease the production of lactate, a byproduct of glycolysis, which is also important for the growth of cancer cells.

Advantages and Limitations for Lab Experiments

Methyl DMBSA has several advantages for lab experiments. This compound is a potent inhibitor of CAIX and can be used to study the role of this enzyme in cancer and other diseases. Additionally, Methyl DMBSA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a useful tool for cancer research. However, there are also limitations to the use of Methyl DMBSA in lab experiments. This compound is complex to synthesize and requires expertise in organic chemistry. Additionally, Methyl DMBSA has not been extensively studied in humans, and its safety and efficacy are not well established.

Future Directions

There are several future directions for the use of Methyl DMBSA in scientific research. One potential direction is the development of Methyl DMBSA as a therapeutic agent for cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study. Additionally, Methyl DMBSA could be used to study the role of CAIX in other diseases, such as osteoporosis and Alzheimer's disease. Finally, Methyl DMBSA could be used to develop new imaging agents for the detection of CAIX in tumors.
Conclusion
Methyl 5-{butyryl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a useful tool for scientific research due to its unique properties and mechanism of action. This compound is a potent inhibitor of CAIX and has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, Methyl DMBSA has several biochemical and physiological effects and has several advantages and limitations for lab experiments. Finally, there are several future directions for the use of Methyl DMBSA in scientific research, including the development of this compound as a therapeutic agent for cancer and the development of new imaging agents for the detection of CAIX in tumors.

Synthesis Methods

Methyl DMBSA is synthesized through a series of chemical reactions. The first step involves the reaction of 2,4-dimethylbenzenesulfonyl chloride with butyric anhydride to form butyryl(2,4-dimethylphenyl)sulfonyl chloride. The second step involves the reaction of the butyryl(2,4-dimethylphenyl)sulfonyl chloride with 2-methyl-3-carboxybenzofuran to form Methyl DMBSA. The synthesis method for Methyl DMBSA is complex and requires expertise in organic chemistry.

Scientific Research Applications

Methyl DMBSA is used in scientific research to study the mechanism of action of various enzymes and proteins. This compound is a potent inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer. Methyl DMBSA has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, Methyl DMBSA is used to study the role of CAIX in hypoxia and acidosis, which are common characteristics of the tumor microenvironment.

properties

Molecular Formula

C23H25NO6S

Molecular Weight

443.5 g/mol

IUPAC Name

methyl 5-[butanoyl-(2,4-dimethylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate

InChI

InChI=1S/C23H25NO6S/c1-6-7-21(25)24(31(27,28)20-11-8-14(2)12-15(20)3)17-9-10-19-18(13-17)22(16(4)30-19)23(26)29-5/h8-13H,6-7H2,1-5H3

InChI Key

XGRUPNFIVAZXJD-UHFFFAOYSA-N

SMILES

CCCC(=O)N(C1=CC2=C(C=C1)OC(=C2C(=O)OC)C)S(=O)(=O)C3=C(C=C(C=C3)C)C

Canonical SMILES

CCCC(=O)N(C1=CC2=C(C=C1)OC(=C2C(=O)OC)C)S(=O)(=O)C3=C(C=C(C=C3)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.